Cas no 1352800-07-7 (3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile)

• Product Name: 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile
• CAS No: 1352800-07-7
• MF: C₃₈H₂₂N₄
• MW: 534.60808801651
• CID: 4586793
• PubChem ID: 129319341
• Update Time: 2025-05-22

3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile
• 5-(4,6-Diphenyl-1,3,5-triazin-2-yl)benzene-1,3-dinitrile
• DCzDCN
• 1352800-07-7
• 5-(4,6-diphenyl-1,3,5-triazin-2-yl)benzene-1,3-dicarbonitrile

• Inchi： 1S/C38H22N4/c39-23-25-17-26(24-40)19-27(18-25)28-20-29(41-35-13-5-1-9-31(35)32-10-2-6-14-36(32)41)22-30(21-28)42-37-15-7-3-11-33(37)34-12-4-8-16-38(34)42/h1-22H
• InChI Key： AGNGQJPZMQTGIG-UHFFFAOYSA-N
• SMILES： C1(C2=CC(N3C4=C(C=CC=C4)C4=C3C=CC=C4)=CC(N3C4=C(C=CC=C4)C4=C3C=CC=C4)=C2)=CC(C#N)=CC(C#N)=C1

Computed Properties

• Exact Mass: 359.11709544g/mol
• Monoisotopic Mass: 359.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.2Ų

Additional information on 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile

Recent Advances in the Study of 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile (CAS: 1352800-07-7)

The compound 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile (CAS: 1352800-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in organic electronics and therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the compound's role as a high-performance organic semiconductor. Its rigid biphenyl core, coupled with carbazole and dicyano substituents, contributes to excellent charge transport properties, making it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. A 2023 study published in Advanced Materials demonstrated that this compound exhibits a high photoluminescence quantum yield (PLQY) of over 80%, along with remarkable thermal stability up to 400°C, which is critical for device longevity.

In the pharmaceutical domain, preliminary investigations suggest that 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile may interact with specific biological targets, including protein kinases involved in inflammatory pathways. A collaborative study between academic and industry researchers (2024, Journal of Medicinal Chemistry) utilized molecular docking simulations to predict its binding affinity for JAK3 kinases, though in vitro validation remains ongoing. The compound's biphenyl scaffold is hypothesized to mimic ATP-binding sites, offering a novel structural motif for kinase inhibitor design.

Synthetic methodologies have also seen refinements. A 2024 Organic Process Research & Development paper detailed a scalable Pd-catalyzed C-N coupling route that achieves >90% yield with reduced palladium loading (0.5 mol%), addressing previous challenges in large-scale production. The protocol emphasizes green chemistry principles by replacing toxic solvents with cyclopentyl methyl ether (CPME).

Characterization techniques such as single-crystal X-ray diffraction have revealed intriguing supramolecular interactions. The compound forms π-stacked dimers with an interplanar distance of 3.5 Å, stabilized by dipole-dipole interactions between cyano groups. These structural insights (2023, Crystal Growth & Design) are informing the design of next-generation organic electronic materials with tailored solid-state properties.

Despite these advances, challenges persist in balancing the compound's electronic properties with solubility parameters for solution-processable devices. Recent computational studies (2024, Journal of Physical Chemistry C) propose side-chain engineering strategies to address this trade-off while maintaining charge mobility. Additionally, the compound's potential toxicity profile requires thorough investigation before biomedical applications, with preliminary cytotoxicity assays showing IC50 values >100 μM in HEK293 cells.

In conclusion, 3',5'-Di(carbazol-9-yl)-[1,1'-biphenyl]-3,5-dicarbonitrile represents a versatile molecular platform bridging materials science and medicinal chemistry. Ongoing research is expected to further elucidate its structure-property relationships and expand its utility in both optoelectronic devices and targeted therapies. The coming years may see increased patent activity around derivatives of this core structure.